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Compound of Interest

Compound Name: Phenyilsilane

Cat. No.: B129415

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for
phenylsilane in a laboratory setting. Phenylsilane is a versatile reagent in organic synthesis,
valued for its role as a reducing agent and in hydrosilylation reactions. However, its reactivity
and hazardous properties necessitate strict adherence to safety protocols to mitigate risks. This
document outlines the physical and chemical properties, hazards, safe handling procedures,
storage requirements, disposal methods, and emergency protocols associated with
phenylsilane. Detailed experimental protocols for its common applications are also provided.

Chemical and Physical Properties

Phenylsilane is a colorless liquid with a toluene-like odor.[1] It is highly flammable and reacts
with water.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Phenylsilane
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Property Value Reference(s)
Molecular Formula CeHsSi [11[3]
Molecular Weight 108.21 g/mol [1103114]
Appearance Clear, colorless liquid [1112]14]

Odor Toluene-like [1]

Boiling Point 120 °C (at 760 mmHg) [41[5]

Melting Point -64 to -68 °C [2][4]

Density 0.877 g/mL at 25 °C [4115]

Flash Point 8 °C (46.4 °F) - closed cup [2]

Refractive Index

n20/D 1.510

[2][5]

Solubility

Insoluble in water

[2][6]

Hazard Identification and Classification

Phenylsilane is classified as a hazardous substance due to its flammability, reactivity, and

toxicity.[1][7] It is crucial for laboratory personnel to be fully aware of these hazards before

handling the compound. The GHS classification for phenylsilane is summarized in Table 2.

Table 2: GHS Hazard Classification of Phenylsilane
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Hazard Class Category Hazard Statement Reference(s)
H225: Highly
Flammable Liquids 2 flammable liquid and [1107]
vapor
Substances and ]
H261: In contact with
mixtures which in
) water releases [7]
contact with water
) flammable gas
emit flammable gases
o H302: Harmful if
Acute Toxicity, Oral 4 [1107]
swallowed
Acute Toxicity, H332: Harmful if
: 4 : [11[7]
Inhalation inhaled
Skin H315: Causes skin
: - 2 N [11[7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. 2A N [11[7]
Damage/Eye Irritation eye irritation
Specific target organ
o ] H335: May cause
toxicity — single 3 [7]

exposure

respiratory irritation

Safe Handling and Personal Protective Equipment

(PPE)

Proper handling procedures are paramount to ensure the safety of laboratory personnel. The

following workflow outlines the essential steps for safely handling phenylsilane.
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Preparation

Handling Spill Response

Storage

Waste Disposal

N\

Preparation

Review SDS

Don Appropriate PPE

Storage /

Store in a Cool, Dry, Well-Ventilated Area

:

Store under Inert Gas

Keep Container Tightly Closed

Waste Disposal

Dispose of as Hazardous Waste

Collect Waste in a Labeled, Closed Container

Work in a Fume Hood

Ground Equipment

Handling

Use under Inert Atmosphere

Transfer via Syringe/Cannula

Avoid Contact with Water

Avoid Heat, Sparks, and Open Flames
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Phenylsilane Spill Occurs

Assess Spill Size and Location

Small Spill (<100 mL) in a Controlled Area?

( ) Don Appropriate PPE

Evacuate the Area Contain the Spill with Inert Absorbent Material
Notify Emergency Services Collect Absorbed Material into a Sealed Container

'

Decontaminate the Area

;

Dispose of as Hazardous Waste
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[M] Catalyst PhSiHs

Oxidative Addition

H-[M]-SiHzPh R-CH=CH: | \

Alkene Coordination

(R-CH=CH2)-H-[M]-SiHzPh

Migratory Insertion

R-CHz2-CHz-[M]-SiH2Ph

Reductive Elimination

R-CH2-CH2-SiHz2Ph [M] Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylsilane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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